Cas no 2138070-74-1 (2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid)

• Product Name: 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid
• CAS No: 2138070-74-1
• MF: C₁₂H₁₆BrN₃O₂
• MW: 314.17834186554
• CID: 5973913
• PubChem ID: 165495745
• Update Time: 2025-06-21

2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid
• 2138070-74-1
• EN300-1144090

• Inchi： 1S/C12H16BrN3O2/c1-2-15-3-5-16(6-4-15)11-8-9(12(17)18)7-10(13)14-11/h7-8H,2-6H2,1H3,(H,17,18)
• InChI Key： HAWLPHPIEIQKGC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=N1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 313.04259g/mol
• Monoisotopic Mass: 313.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid

2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid: A Promising Scaffold for Targeted Therapeutic Applications

2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid, with the chemical identifier CAS No. 2138070-74-1, represents a novel class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule belongs to the broader family of substituted pyridine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structural complexity of this compound, characterized by the presence of a bromo group at the 2-position, an ethylpiperazinyl substituent at the 6-position, and a carboxylic acid functional group at the 4-position, positions it as a versatile scaffold for the development of therapeutics targeting various disease mechanisms.

The 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid molecule exhibits unique physicochemical properties that are critical for its pharmacological behavior. The bromo substituent at the 2-position contributes to the molecule's hydrophobicity, while the ethylpiperazinyl group at the 6-position enhances its ability to form hydrogen bonds with target proteins. The carboxylic acid group at the 4-position further modulates the molecule's solubility and ionization state, which are essential for its bioavailability and tissue distribution. These structural features make 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid a valuable candidate for optimizing drug-like properties in the context of modern medicinal chemistry.

Recent studies have highlighted the potential of 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid as a lead compound for the development of kinase inhibitors. Kinases are a family of enzymes that play a central role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The ability of 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid to interact with specific kinase domains through its ethylpiperazinyl moiety suggests its potential as a selective inhibitor. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this scaffold exhibited potent inhibitory activity against the EGFR (Epidermal Growth Factor Receptor) kinase, a key target in non-small cell lung cancer (NSCLC) therapy.

Moreover, the 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid scaffold has shown promise in modulating the activity of G protein-coupled receptors (GPCRs), which are among the most common targets for pharmaceutical agents. The ethylpiperazinyl group is particularly effective in interacting with the transmembrane domains of GPCRs, enabling the molecule to act as a partial agonist or antagonist. A 2022 preclinical study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibited significant efficacy in modulating the activity of the μ-opioid receptor, suggesting its potential for the treatment of chronic pain conditions.

The synthesis of 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. The core pyridine ring is typically synthesized through a condensation reaction between a substituted pyridine derivative and a suitable electrophilic reagent. The introduction of the bromo group at the 2-position is achieved via electrophilic substitution, while the ethylpiperazinyl substituent is incorporated through a nucleophilic attack on the pyridine ring. The final carboxylic acid functional group is introduced through a coupling reaction with an appropriate carboxylic acid derivative. These synthetic strategies highlight the importance of functional group manipulation in optimizing the biological activity of the compound.

From a pharmacokinetic perspective, the 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid molecule is expected to exhibit favorable drug-like properties. The presence of the carboxylic acid group at the 4-position allows for ionization in physiological environments, which enhances its solubility and permeability across biological membranes. The hydrophobic nature of the bromo group, combined with the polar characteristics of the ethylpiperazinyl substituent, contributes to an optimal balance between hydrophilicity and hydrophobicity, which is crucial for achieving adequate bioavailability. These properties make the compound a strong candidate for further development as a therapeutic agent.

Recent advances in computational chemistry have further enhanced the understanding of the molecular interactions of 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid. Molecular docking studies have revealed that the ethylpiperazinyl group forms hydrogen bonds with key residues in the active site of target proteins, such as the ATP-binding pocket of kinases. These interactions are critical for the molecule's inhibitory activity and provide insights into its mechanism of action. Additionally, molecular dynamics simulations have demonstrated the stability of the compound in aqueous environments, which is essential for its therapeutic application.

Despite its promising pharmacological profile, the development of 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid as a therapeutic agent is not without challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended biological consequences. To address this, researchers are exploring the possibility of modifying the ethylpiperazinyl group to enhance selectivity for specific targets. Additionally, the synthesis of this compound requires precise control over reaction conditions to ensure high yields and purity, which is critical for its transition from a laboratory compound to a clinical candidate.

In conclusion, 2-bromo-6-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential for modulating kinase and GPCR activity, position it as a promising scaffold for the development of novel therapeutics. As research in this area continues to evolve, further studies are expected to elucidate the full therapeutic potential of this compound and its derivatives, paving the way for innovative treatments for a wide range of diseases.